Cas no 17202-46-9 (Carbonodithioic acid,O-hexyl ester, sodium salt (1:1))
17202-46-9 structure
Product Name:Carbonodithioic acid,O-hexyl ester, sodium salt (1:1)
CAS No:17202-46-9
MF:C7H13NaOS2
MW:200.297290563583
CID:228939
PubChem ID:23677361
Update Time:2025-04-19
Carbonodithioic acid,O-hexyl ester, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Carbonodithioic acid,O-hexyl ester, sodium salt (1:1)
- sodium,hexoxymethanedithioate
- LogP
- Sodium O-hexyl carbonodithioate
- 17202-46-9
- SCHEMBL10976175
- Carbonodithioic acid, O-hexyl ester, sodium salt
- DTXSID30938084
-
- Inchi: 1S/C7H14OS2.Na/c1-2-3-4-5-6-8-7(9)10;/h2-6H2,1H3,(H,9,10);/q;+1/p-1
- InChI Key: FNRCSECOAFDAOJ-UHFFFAOYSA-M
- SMILES: [S-]C(OCCCCCC)=S.[Na+]
Computed Properties
- Exact Mass: 200.03069
- Monoisotopic Mass: 200.03055166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 98.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.3Ų
Experimental Properties
- PSA: 9.23
Carbonodithioic acid,O-hexyl ester, sodium salt (1:1) Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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